3-{[3-(1H-imidazol-2-yl)-1-piperidinyl]carbonyl}-6-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 3-[3-(1H-imidazol-2-yl)piperidine-1-carbonyl]-6-methylpyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C18H19N5O2/c1-12-4-2-6-15-21-10-14(18(25)23(12)15)17(24)22-9-3-5-13(11-22)16-19-7-8-20-16/h2,4,6-8,10,13H,3,5,9,11H2,1H3,(H,19,20)
• InChI Key: WUUXDKGICGQQMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC2=NC=C(C(=O)N12)C(=O)N3CCCC(C3)C4=NC=CN4
• Molecular Formula: C18H19N5O2
• Molecular Weight: 337.4 g/mol

Description

Synthesis Analysis

The synthesis of related imidazopyridine and pyrimidinone derivatives involves several methods, including Cu-catalyzed aerobic oxidative conditions utilizing ethyl tertiary amines as carbon sources, showcasing a novel activation mode of ethyl tertiary amines with broad substrate scope and functional group tolerance (Rao, Mai, & Song, 2017). Another method includes a nucleophilic substitution reaction for the synthesis of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives, characterized by spectral studies (Mallesha et al., 2012).

Molecular Structure Analysis

The structure of related compounds reveals planar benzisoxazole and pyrimidine moieties with specific dihedral angles and conformations, contributing to their chemical reactivity and potential interactions (Peeters et al., 1993). This structural information is crucial for understanding the compound's reactivity and potential for chemical modifications.

Chemical Reactions and Properties

Compounds within this chemical family undergo various reactions, including regiospecific synthesis, highlighting the versatility and reactivity of the imidazo[1,2-a]pyridine and pyrimidinone cores. These reactions allow for the functionalization and further diversification of these heterocyclic compounds (Katritzky, Xu, & Tu, 2003).

Future Directions

The development of new synthetic methods for the preparation of imidazole and piperidine derivatives is a vibrant field of research. These compounds have a wide range of applications in medicinal chemistry and drug discovery.